Cas no 2228653-77-6 (2-(3,3-difluorocyclobutyl)propanoic acid)

• Product Name: 2-(3,3-difluorocyclobutyl)propanoic acid
• CAS No: 2228653-77-6
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• MDL: MFCD34576632
• CID: 5213498
• PubChem ID: 155268585
• Update Time: 2026-03-06

2-(3,3-difluorocyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, 3,3-difluoro-α-methyl-
• 2-(3,3-difluorocyclobutyl)propanoic acid
• SY323142
• MHEXWFSDZUNBPG-UHFFFAOYSA-N
• MFCD34576632
• EN300-1948658
• E80022
• SCHEMBL22632812
• 2228653-77-6

• MDL： MFCD34576632
• Inchi： 1S/C7H10F2O2/c1-4(6(10)11)5-2-7(8,9)3-5/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： MHEXWFSDZUNBPG-UHFFFAOYSA-N
• SMILES： C(C1CC(F)(F)C1)(C)C(=O)O

Computed Properties

• Exact Mass: 164.06488588g/mol
• Monoisotopic Mass: 164.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3,3-difluorocyclobutyl)propanoic acid

Comprehensive Overview of 2-(3,3-Difluorocyclobutyl)propanoic Acid (CAS No. 2228653-77-6)

2-(3,3-Difluorocyclobutyl)propanoic acid (CAS No. 2228653-77-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a difluorocyclobutyl moiety enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in designing novel small-molecule inhibitors and biologically active compounds, particularly in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders.

In recent years, the demand for fluorinated building blocks like 2-(3,3-difluorocyclobutyl)propanoic acid has surged, driven by the growing interest in precision medicine and sustainable chemistry. This compound’s ability to modulate electronic and steric properties aligns with the industry’s shift toward greener synthetic routes and high-efficiency catalysts. A common query among chemists is how to optimize its synthesis to minimize byproducts while maximizing yield—a topic frequently discussed in forums and academic publications.

The pharmacokinetic profile of 2-(3,3-difluorocyclobutyl)propanoic acid is another area of intense study. Its lipophilicity and hydrogen-bonding capacity make it a candidate for improving drug delivery systems, especially in CNS-targeted therapies. With the rise of AI-driven drug design, computational models often highlight this compound’s compatibility with protease targets, addressing frequent search trends like “fluorine in drug design” or “cyclobutyl derivatives in medicinal chemistry.”

From an industrial perspective, 2-(3,3-difluorocyclobutyl)propanoic acid is also explored for its role in advanced material science. Its incorporation into polymers can enhance thermal stability and resistance to degradation, appealing to sectors focused on high-performance coatings and electronic materials. Environmental considerations, such as biodegradability and low toxicity, further elevate its relevance in eco-friendly innovations.

In summary, 2-(3,3-difluorocyclobutyl)propanoic acid (CAS No. 2228653-77-6) exemplifies the convergence of cutting-edge chemistry and multidisciplinary applications. Its versatility underscores why it remains a focal point in both academic research and industrial R&D, answering pressing questions about molecular optimization and sustainable development in modern science.